Cas no 13794-39-3 (Butanoic acid,2-isocyanato-3-methyl-, ethyl ester)

Butanoic acid,2-isocyanato-3-methyl-, ethyl ester Properties

Names and Identifiers

• Butanoic acid,2-isocyanato-3-methyl-, ethyl ester
• 2-ISOCYANATO-3-METHYL-BUTYRIC ACID ETHYL ESTER
• ethyl 2-isocyanato-3-methylbutanoate
• ETHYL 2-ISOCYANATO-3-METHYLBUTYRATE
• Ethyl N-(oxomethylene)valinate
• (1R,4R,5S)-2,2-dimethylbicyclo[2.2.1]heptan-5-ol
• 2.2-Dimethyl-bicyclo-[1.2.2]-heptanol-(5)
• 5,5-dimethylbicyclo[2.2.1]heptan-2-ol
• 5,5-Dimethylbicyclo< 2.2.1> heptan-2-ol
• 5,5-dimethyl-norbornan-2-ol
• AC1MCQOY
• AG-A-78926
• AGN-PC-00HYU9
• CTK7J8772
• Ethyl-2-isocyanato-3-methyl-butanoat
• N-Carbonyl-DL-valinethyle
• N-carbonyl-valine ethyl ester
• N-Carbonylvalin-ethylester
• OR22898
• ethyl N-(oxomethylene)valinate
• DTXSID60967428
• A922218
• AKOS005171731
• ethyl 2-isocyanato-3-methybutyrate
• ETHYL 2-ISOCYANATO-3-METHYLBUTYRATE, 97
• Ethyl 2-isocyanato-3-methylbutanoate, AldrichCPR
• FT-0761966
• ETHYL2-ISOCYANATO-3-METHYLBUTYRATE
• ethyl N-(oxomethylidene)valinate
• SCHEMBL1279107
• 13794-39-3
• FT-0625956
• 2-Isocyanato-3-methyl-butyric acid ethyl ester
• 5296-78-6
• LXPOIQVGVGYFJA-UHFFFAOYSA-N
• MFCD00078478
• BB 0260956
• ethyl 2-isocyanato-3-Methylbutanoate
• +Expand

• MDL： MFCD00078478
• InChIKey： LXPOIQVGVGYFJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO3/c1-4-12-8(11)7(6(2)3)9-5-10/h6-7H,4H2,1-3H3
• SMILES： CC(C)C(N=C=O)C(OCC)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Refractive Index: 1.459
• Boiling Point: 203.1°C at 760 mmHg
• Flash Point: 68.7°C
• Density: 1.04